Cas no 7063-99-2 (Ethyl 5-phenylisoxazole-3-carboxylate)

• Product Name: Ethyl 5-phenylisoxazole-3-carboxylate
• CAS No: 7063-99-2
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD01596796
• CID: 829584
• PubChem ID: 329815948
• Update Time: 2025-04-19

Ethyl 5-phenylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-phenylisoxazole-3-carboxylate
• 4-CHLORO-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• ethyl 5-phenyl-1,2-oxazole-3-carboxylate
• Ethyl 5-Phenyl-3-Isoxazolecarboxylate
• 3-Isoxazolecarboxylic acid, 5-phenyl-, ethyl ester
• DSUXKYCDKKYGKX-UHFFFAOYSA-N
• 5-phenyl-isoxazole-3-carboxylic acid ethyl ester
• Bionet2_000567
• ARONIS23993
• ARONIS023815
• HMS1365J17
• ethyl5-phenylisoxazole-3-carboxylate
• SBB014614
• KM1360
• 0946AC
• STK691838
• SY015194
• DTXSID70341215
• CS-0085317
• 5-phenylisoxazole-3-carboxylic acid ethyl ester
• AKOS003673905
• SCHEMBL768649
• 8M-311S
• CS-10403
• FT-0716057
• Ethyl 5-phenylisoxazole-3-carboxylate, AldrichCPR
• A866583
• MFCD01596796
• AMY20504
• ethyl-5-phenylisoxazole-3-carboxylate
• 7063-99-2
• DB-013489

• MDL： MFCD01596796
• Inchi： 1S/C12H11NO3/c1-2-15-12(14)10-8-11(16-13-10)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： DSUXKYCDKKYGKX-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)OCC)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 217.07400
• Monoisotopic Mass: 488.191582
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 1.173
• Boiling Point: 379.8℃ at 760 mmHg
• Flash Point: 183.5℃
• Refractive Index: 1.535
• PSA: 52.33000
• LogP: 2.51830

Ethyl 5-phenylisoxazole-3-carboxylate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives